molecular formula C10H11FO3 B8453802 Methyl 5-fluoro-3-methoxyphenylacetate

Methyl 5-fluoro-3-methoxyphenylacetate

Cat. No. B8453802
M. Wt: 198.19 g/mol
InChI Key: KTJFGMKBXRSHFX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 5-fluoro-3-methoxyphenylacetate is a useful research compound. Its molecular formula is C10H11FO3 and its molecular weight is 198.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl 5-fluoro-3-methoxyphenylacetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 5-fluoro-3-methoxyphenylacetate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H11FO3

Molecular Weight

198.19 g/mol

IUPAC Name

methyl 2-(3-fluoro-5-methoxyphenyl)acetate

InChI

InChI=1S/C10H11FO3/c1-13-9-4-7(3-8(11)6-9)5-10(12)14-2/h3-4,6H,5H2,1-2H3

InChI Key

KTJFGMKBXRSHFX-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC(=C1)CC(=O)OC)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred mixture of methyl 5-fluoro-3-hydroxyphenylacetate (3.3 g, 15.7 mmol) and potassium carbonate (1.82 g, 50 mmol) in DMF (30 ml) was added methyl iodide (1.82 g, 50 mmol) at room temperature and the reaction mixture was stirred overnight. Then the mixture was diluted with water (50 ml) and extracted with ether. The combined extracts were washed with water and brine, dried (MgSO4) and concentrated in vacuo. The residue was purified by column chromatography (SiO2, 150 g; hexane/ethyl acetate (10/1)) afforded 495 mg (55%) of methyl 5-fluoro-3-methoxyphenylacetate as a colorless oil.
Name
methyl 5-fluoro-3-hydroxyphenylacetate
Quantity
3.3 g
Type
reactant
Reaction Step One
Quantity
1.82 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
1.82 g
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
solvent
Reaction Step Three

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